3-Azidoacetylpyridine

• Molecular Formula: C7H6N4O
• Molecular Weight: 162.15 g/mol
• IUPAC Name: 2-azido-1-pyridin-3-ylethanone
• InChI: InChI=1S/C7H6N4O/c8-11-10-5-7(12)6-2-1-3-9-4-6/h1-4H,5H2
• InChI Key: NAMNJFIYPVILSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)CN=[N+]=[N-]

Description

3-Azidoacetylpyridine is a useful research compound. Its molecular formula is C7H6N4O and its molecular weight is 162.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromoacetylpyridine hydrobromide (5 g, 17.8 mmol) in 20 mL of water was added sodium azide (1.16 g, 17.8 mmol) and the contents stirred at room temperature for 2 h. The reaction mixture was treated with saturated aqueous NaHCO3 until neutrality, extracted with ethyl acetate (3×30 mL) and the combined organic phases were dried over MgSO4. After solvent removal the crude residue was silica gel column chromatographed (dichloromethane/ethanol/98/2). 3-Azidoacetyl-pyridine was obtained as yellow solid (2.17 g, 71%).